N-cyclohexyl-N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-cyclohexyl-N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C18H29N3O3/c1-13-8-10-18(11-9-13)16(23)21(17(24)19-18)12-15(22)20(2)14-6-4-3-5-7-14/h13-14H,3-12H2,1-2H3,(H,19,24)
• InChI Key: MIJQZQJGKSQVNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)N(C)C3CCCCC3
• Molecular Formula: C18H29N3O3
• Molecular Weight: 335.4 g/mol

Description

N-cyclohexyl-N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide is a useful research compound. Its molecular formula is C18H29N3O3 and its molecular weight is 335.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies related to gabapentin-based syntheses, where it serves as a foundational structure for the development of biologically active compounds. An example includes the synthesis through the intermolecular Ugi reaction, which yields novel classes of derivatives with potential biological applications (Amirani Poor et al., 2018). This process highlights the compound's versatility in generating diverse molecular architectures.
• Crystallographic studies have elucidated the configurations and conformations of cyclohexane-based γ-spirolactams, including compounds structurally related to the target molecule. These findings provide insight into the molecular arrangements and potential interaction mechanisms within biological systems (Krueger et al., 2019).

Biological Activities and Applications

• Research on derivatives of the compound has explored their nematicidal and antimicrobial activities, demonstrating the potential for agricultural and medical applications. For instance, a series of N-cyclohexylidene-N-phenylamines showed promising results in combating nematode pests and microbial pathogens (Srinivas et al., 2008).
• Another area of investigation involves the development of anticancer and antidiabetic agents based on spirothiazolidines analogs. These studies highlight the therapeutic potential of compounds with similar structural motifs, suggesting avenues for the design of novel treatments (Flefel et al., 2019).